Cas no 1261982-34-6 (2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-)

• Product Name: 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-
• CAS No: 1261982-34-6
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• MDL: MFCD18312445
• CID: 2767457
• Update Time: 2025-08-05

2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-

• MDL： MFCD18312445
• Inchi： 1S/C12H7F4NO/c13-11-8(7-4-5-17-10(18)6-7)2-1-3-9(11)12(14,15)16/h1-6H,(H,17,18)
• InChI Key： UQORWCCGQCLASX-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C2=CC=CC(C(F)(F)F)=C2F)=C1

Computed Properties

• Exact Mass: 257.046
• Monoisotopic Mass: 257.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-

2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]-: A Comprehensive Overview

The compound 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]- (CAS No. 1261982-34-6) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyridinone ring with a fluorinated aromatic substituent. The presence of the trifluoromethyl group and the fluoro substituent on the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the importance of pyridinones in medicinal chemistry due to their ability to act as bioisosteres of carbonyl groups. The substitution pattern in 4-[2-fluoro-3-(trifluoromethyl)phenyl]- further enhances its potential as a lead compound in drug discovery. Researchers have explored its role in inhibiting various enzymes and its ability to modulate cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]- involves a multi-step process that typically begins with the preparation of the pyridinone core. This is followed by the introduction of the fluorinated aromatic substituent through coupling reactions or Friedel-Crafts alkylation. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic methods.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, which is attributed to the electron-withdrawing effects of the trifluoromethyl and fluoro groups. These groups also contribute to its lipophilicity, making it suitable for applications in hydrophobic environments. The compound's melting point and solubility characteristics have been extensively studied, providing valuable insights into its behavior in different chemical systems.

The application of CAS No. 1261982-34-6 extends beyond medicinal chemistry. It has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable coordination complexes with metal ions has also led to its use in catalysis and sensor technology. Recent advancements in nanotechnology have further expanded its potential, with researchers exploring its role in the development of nanomaterials for energy storage applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies indicate that while it exhibits moderate biodegradation under aerobic conditions, its persistence in certain environments necessitates careful handling and disposal protocols. These findings underscore the importance of adopting sustainable practices when working with such compounds.

In conclusion, 2(1H)-Pyridinone, 4-[2-fluoro-3-(trifluoromethyl)phenyl]- (CAS No. 1261982-34-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis, properties, and applications, ensure that it remains a focal point for scientific exploration and innovation.